Cas no 39059-01-3 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-)
39059-01-3 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-
CAS No:39059-01-3
MF:C9H11NO2
MW:165.189142465591
CID:1505204
Update Time:2024-08-24
1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-
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- Inchi: 1S/C9H11NO2/c1-5-3-2-4-6-7(5)9(12)10-8(6)11/h2-3,5-7H,4H2,1H3,(H,10,11,12)
- InChI Key: DZOWMASXFNQOPN-UHFFFAOYSA-N
- SMILES: C1(=O)C2C(C(C)C=CC2)C(=O)N1
Computed Properties
- Exact Mass: 165.07903
Experimental Properties
- Density: 1.155±0.06 g/cm3(Predicted)
- Boiling Point: 331.4±42.0 °C(Predicted)
- PSA: 46.17
- pka: 11.71±0.40(Predicted)
1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
39059-01-3 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-) Related Products
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